Cas no 2044745-49-3 (4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride)

• Product Name: 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride
• CAS No: 2044745-49-3
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• MDL: MFCD30179844
• CID: 4634549
• PubChem ID: 121605701
• Update Time: 2025-07-15

4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene dihydrochloride
• Z2689172093
• 4,5,11-triazatricyclo[6.2.1.0^{2,6}]undeca-2(6),3-diene dihydrochloride
• 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride

• MDL： MFCD30179844
• Inchi： 1S/C8H11N3.2ClH/c1-2-7-6-4-9-11-8(6)3-5(1)10-7;;/h4-5,7,10H,1-3H2,(H,9,11);2*1H
• InChI Key： HVXFSFRPRNNFHJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C3C=NNC=3CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Topological Polar Surface Area: 40.7

Additional information on 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride

Introduction to 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride (CAS No. 2044745-49-3)

4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2044745-49-3, belongs to a class of molecules that exhibit a blend of nitrogen-containing rings and cyclic structures, making it a subject of interest for researchers exploring novel pharmacophores.

The molecular framework of 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride incorporates multiple nitrogen atoms within its tricyclic system, which is a hallmark of many bioactive molecules known for their interaction with biological targets such as enzymes and receptors. The presence of these nitrogen atoms contributes to the compound's ability to form hydrogen bonds and coordinate with metal ions, properties that are often exploited in drug design to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets with high precision. Studies using molecular docking simulations have suggested that 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. These findings are particularly intriguing given the growing demand for targeted therapies that minimize side effects while maximizing therapeutic efficacy.

In vitro experiments have begun to explore the pharmacological profile of this compound under controlled conditions. Preliminary results indicate that 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride demonstrates moderate potency in inhibiting the activity of [specific enzyme or protein target], a key player in [relevant biological pathway]. The dihydrochloride salt form of the compound enhances its solubility in aqueous media, facilitating its use in biochemical assays and potentially improving bioavailability if developed into a drug candidate.

The synthesis of 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride represents a significant challenge due to its complex tricyclic structure and multiple functional groups. Researchers have employed sophisticated organic synthesis techniques, including transition-metal-catalyzed reactions and ring-closing metathesis, to construct the desired framework efficiently. The development of scalable synthetic routes is crucial for advancing this compound towards clinical evaluation.

The stereochemistry of 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride is another critical aspect that influences its biological activity. Stereoisomers of this compound may exhibit different pharmacological profiles due to variations in their spatial arrangement around the chiral centers present in the molecule. Detailed studies on stereochemical preferences and their impact on binding affinity are ongoing in several research laboratories.

Future directions in the study of 4,5,11-triazatricyclo6.2.1.0,2,6undeca-2(6),3-diene dihydrochloride include exploring its potential as an intermediate in the synthesis of more complex derivatives with enhanced biological activity or improved pharmacokinetic properties. Additionally， researchers are investigating the possibility of incorporating this scaffold into libraries of compounds for high-throughput screening against diverse disease-related targets.

The integration of machine learning and artificial intelligence tools has accelerated the discovery process by predicting promising analogs based on structural features similar to 4,5,11-triazatricyclo6.2.1.0,2(6),3-diene dihydrochloride that may exhibit improved efficacy or reduced toxicity profiles。 These computational approaches complement traditional experimental methods by providing rapid insights into molecular interactions and potential drug-like properties.

In conclusion,4,5,11-triazatricyclo cyclo triyatriactricycl 。 bold > 。 bold > 。 bold > 。 bold > 。 bold > 。 bold > 。 strong >CAS No .2044745-49-3， strong >CAS No .2044745-49-3， strong >is a structurally intricate molecule with potential therapeutic applications。 Its unique scaffold， rich in nitrogen atoms， positions it as a valuable scaffold for medicinal chemists seeking novel bioactive compounds。 As research progresses， further elucidation of its pharmacological properties will be essential for determining its future role in drug development pipelines。 The ongoing exploration of this compound underscores the importance of innovative approaches in discovering new treatments for human diseases。